Cas no 2138811-35-3 (2-(2-Bromoethenyl)-6-methoxypyridine)

• Product Name: 2-(2-Bromoethenyl)-6-methoxypyridine
• CAS No: 2138811-35-3
• MF: C₈H₈BrNO
• MW: 214.0592212677
• CID: 6279488
• PubChem ID: 165465265
• Update Time: 2025-05-23

2-(2-Bromoethenyl)-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromoethenyl)-6-methoxypyridine
• 2138811-35-3
• EN300-802487
• 2-(2-Bromoethenyl)-6-methoxypyridine

• Inchi： 1S/C8H8BrNO/c1-11-8-4-2-3-7(10-8)5-6-9/h2-6H,1H3/b6-5+
• InChI Key： LOHMGAHXHWLDOM-AATRIKPKSA-N
• SMILES： Br/C=C/C1C=CC=C(N=1)OC

Computed Properties

• Exact Mass: 212.97893g/mol
• Monoisotopic Mass: 212.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 22.1Ų

Additional information on 2-(2-Bromoethenyl)-6-methoxypyridine

Recent Advances in the Study of 2-(2-Bromoethenyl)-6-methoxypyridine (CAS: 2138811-35-3) in Chemical Biology and Pharmaceutical Research

2-(2-Bromoethenyl)-6-methoxypyridine (CAS: 2138811-35-3) is a brominated pyridine derivative that has recently garnered significant attention in chemical biology and pharmaceutical research. This compound, characterized by its unique bromoethenyl and methoxypyridine functional groups, has shown promising potential as a versatile building block in organic synthesis and as a key intermediate in the development of novel therapeutic agents. Recent studies have explored its reactivity, biological activity, and applications in drug discovery, making it a subject of growing interest among researchers.

One of the primary focuses of recent research has been the synthetic utility of 2-(2-Bromoethenyl)-6-methoxypyridine. Its bromoethenyl group serves as a reactive handle for various cross-coupling reactions, enabling the construction of complex molecular architectures. For instance, palladium-catalyzed Suzuki-Miyaura and Heck coupling reactions have been successfully employed to functionalize this compound, leading to the synthesis of diverse heterocyclic scaffolds. These scaffolds are of particular interest in medicinal chemistry due to their potential to interact with biological targets, such as enzymes and receptors.

In addition to its synthetic applications, 2-(2-Bromoethenyl)-6-methoxypyridine has been investigated for its biological activity. Preliminary studies suggest that derivatives of this compound exhibit moderate inhibitory effects against certain kinases and proteases, which are implicated in various disease pathways, including cancer and inflammatory disorders. Researchers are particularly interested in optimizing the structure-activity relationships (SAR) of these derivatives to enhance their potency and selectivity. Computational modeling and high-throughput screening have been employed to identify promising candidates for further development.

The pharmacokinetic and toxicological profiles of 2-(2-Bromoethenyl)-6-methoxypyridine and its derivatives are also under investigation. Early-stage in vitro and in vivo studies have provided insights into their metabolic stability, bioavailability, and potential toxicity. These studies are critical for assessing the feasibility of advancing these compounds into preclinical development. Notably, some derivatives have demonstrated favorable drug-like properties, such as reasonable solubility and permeability, which are essential for oral administration.

Beyond its direct therapeutic potential, 2-(2-Bromoethenyl)-6-methoxypyridine has been explored as a tool compound in chemical biology. Its ability to act as a photoaffinity label or a covalent inhibitor has made it valuable for studying protein-ligand interactions and identifying novel drug targets. For example, researchers have used this compound to probe the active sites of enzymes, providing structural insights that can guide the design of more effective inhibitors.

In conclusion, 2-(2-Bromoethenyl)-6-methoxypyridine (CAS: 2138811-35-3) represents a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its synthetic versatility, biological activity, and utility as a tool compound make it a valuable asset for drug discovery and development. Ongoing research aims to further elucidate its mechanisms of action, optimize its derivatives, and explore its applications in targeting disease-relevant pathways. As the field advances, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.